![molecular formula C7H8O B6185679 6-ethynyl-3-oxabicyclo[3.1.0]hexane, Mixture of diastereomers CAS No. 2095613-86-6](/img/no-structure.png)
6-ethynyl-3-oxabicyclo[3.1.0]hexane, Mixture of diastereomers
Overview
Description
6-Ethynyl-3-oxabicyclo[3.1.0]hexane is a chemical compound with the molecular formula C7H8O . It is a derivative of 6-oxabicyclo[3.1.0]hexane, which has the molecular formula C5H8O . The ethynyl group (C≡CH) is added to the 6 position of the oxabicyclohexane ring .
Synthesis Analysis
While specific synthesis methods for 6-ethynyl-3-oxabicyclo[3.1.0]hexane were not found, there are related studies on the synthesis of similar bicyclic compounds. For instance, a study reported the synthesis of bicyclo[3.1.0]hexanes via a (3 + 2) annulation of cyclopropenes with aminocyclopropanes . Another study discussed the stereoselective synthesis of 3-azabicyclohexanes via Co(II)-based metalloradical catalysis . These methods might provide insights into potential synthetic routes for 6-ethynyl-3-oxabicyclo[3.1.0]hexane.Molecular Structure Analysis
The molecular structure of 6-ethynyl-3-oxabicyclo[3.1.0]hexane can be inferred from its name and molecular formula. It contains a three-membered ring (oxabicyclo[3.1.0]hexane) with an ethynyl group attached at the 6 position . The exact 3D structure would require further computational or experimental studies.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethynyl-3-oxabicyclo[3.1.0]hexane involves the preparation of a mixture of diastereomers through a series of reactions.", "Starting Materials": [ "Cyclopentadiene", "Ethynylmagnesium bromide", "2-bromo-2-methylpropanal", "Sodium hydride", "Tetrahydrofuran", "Methanol", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Cyclopentadiene is reacted with ethynylmagnesium bromide in tetrahydrofuran to form 6-ethynylcyclopentadiene.", "2-bromo-2-methylpropanal is reacted with sodium hydride in tetrahydrofuran to form the corresponding enolate.", "The enolate is then reacted with 6-ethynylcyclopentadiene to form a mixture of diastereomers of 6-ethynyl-3-oxabicyclo[3.1.0]hexane.", "The mixture of diastereomers is reduced with sodium borohydride in methanol to form a mixture of diastereomers of 6-ethyl-3-oxabicyclo[3.1.0]hexane.", "The mixture of diastereomers is then treated with acetic acid and sodium bicarbonate to form the final product, 6-ethynyl-3-oxabicyclo[3.1.0]hexane." ] } | |
CAS RN |
2095613-86-6 |
Product Name |
6-ethynyl-3-oxabicyclo[3.1.0]hexane, Mixture of diastereomers |
Molecular Formula |
C7H8O |
Molecular Weight |
108.1 |
Purity |
95 |
Origin of Product |
United States |
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